![molecular formula C17H20N2O3S2 B2411244 N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide CAS No. 1219913-58-2](/img/structure/B2411244.png)
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C17H20N2O3S2 and its molecular weight is 364.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Compounds structurally related to N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide have been investigated for their anticancer properties. For instance, 5-methyl-4-phenyl thiazole derivatives have shown selective cytotoxicity against A549 human lung adenocarcinoma cells, with one derivative exhibiting significant apoptosis induction, although not as potent as cisplatin (Evren et al., 2019).
Antimicrobial Activity
Another study focused on thiazolidin-4-one derivatives, synthesized to determine their antimicrobial efficacy. These compounds displayed considerable in vitro antibacterial and antifungal activities against common pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Salmonella typhi, Aspergillus niger, and Candida albicans (Baviskar, Khadabadi, & Deore, 2013).
Antioxidant Properties
The synthesis and evaluation of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives highlighted their considerable antioxidant activity, measured using ferric reducing antioxidant power (FRAP) and 1,1-diphenyl-2-picrylhydrazyl (DPPH) methods. Among them, specific compounds showed remarkable activity at low concentrations, suggesting potential for new antioxidant agents (Gopi & Dhanaraju, 2020).
Anticonvulsant Activity
Research into the anticonvulsant effects of N-substituted acetamide derivatives, while not directly mentioning the compound , suggests a framework for evaluating similar molecules. These studies aim to identify new therapeutic agents for epilepsy by examining their activity in models of induced seizures (Kayal et al., 2022).
properties
IUPAC Name |
N-[(1,1-dioxothiolan-3-yl)methyl]-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c1-12-15(23-17(19-12)14-5-3-2-4-6-14)9-16(20)18-10-13-7-8-24(21,22)11-13/h2-6,13H,7-11H2,1H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYIFDSOPWNBFLI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)CC(=O)NCC3CCS(=O)(=O)C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.